Cas no 2137611-54-0 (1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl)-)

• Product Name: 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl)-
• CAS No: 2137611-54-0
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• CID: 5256073
• Update Time: 2025-10-29

1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-3-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one
• 7-ethyl-3-(trifluoromethyl)-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl)-

• Inchi： 1S/C12H10F3NO/c1-2-7-3-4-8-6-10(12(13,14)15)16-11(17)9(8)5-7/h3-6H,2H2,1H3,(H,16,17)
• InChI Key： ROKDBIJLFCUKSF-UHFFFAOYSA-N
• SMILES： FC(C1=CC2C=CC(CC)=CC=2C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Additional information on 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl)-

Introduction to 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137611-54-0, identified as 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl), represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines elements that make it particularly intriguing for both academic study and industrial applications.

1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl) belongs to the broader category of isooxazole derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group at the 3-position and an ethyl substituent at the 7-position introduces unique electronic and steric properties to the molecule. These features are critical in determining its reactivity, solubility, and interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with greater accuracy. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity. This has made 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl) a valuable scaffold for designing novel therapeutic agents.

In the realm of drug discovery, the structural motifs present in this compound have been explored for their potential in treating a variety of diseases. For instance, isooxazole derivatives have shown promise in inhibiting enzymes associated with inflammatory responses. The specific arrangement of functional groups in 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl) allows it to interact with these enzymes in a highly selective manner, minimizing off-target effects.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of a nitrogen-containing heterocycle with electron-withdrawing groups like the trifluoromethyl moiety creates a rich platform for further functionalization. Researchers have leveraged this property to develop libraries of derivatives that exhibit enhanced biological activities. For example, modifications at the 5-position or 6-position have been shown to modulate binding interactions with specific protein targets.

The role of 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl) in medicinal chemistry has been further underscored by its incorporation into several clinical trials. These trials aim to evaluate its efficacy in treating conditions such as cancer and neurodegenerative disorders. Preliminary results suggest that derivatives of this compound can induce apoptosis in cancer cells while sparing healthy tissues. This selectivity is crucial for developing treatments that minimize side effects.

The synthesis of 1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl) involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in constructing the core scaffold efficiently. Additionally, fluorination techniques have allowed for the introduction of the trifluoromethyl group with high precision.

The impact of this compound extends beyond academic research; it has also sparked interest from the pharmaceutical industry. Companies are investing heavily in developing novel isooxazole-based drugs due to their perceived potential for therapeutic applications. The ability to fine-tune the properties of these molecules through structural modifications offers a pathway to creating next-generation drugs with improved pharmacological profiles.

As computational tools continue to evolve, so does our understanding of how these compounds interact with biological systems. Molecular dynamics simulations and quantum mechanical calculations are now routinely employed to predict binding affinities and metabolic pathways. This has accelerated the discovery process significantly and has led to more targeted drug development strategies.

The environmental impact of synthesizing such complex molecules cannot be overlooked either. Green chemistry principles are being increasingly adopted to make the production process more sustainable. For instance, solvent-free reactions and catalytic methods that minimize waste are being explored as alternatives to traditional synthetic routes.

In conclusion,1(2H)-Isoquinolinone, 7-ethyl-3-(trifluoromethyl) (CAS no: 2137611-54-0) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features and versatile reactivity make it a cornerstone for developing innovative therapeutics. As we continue to unravel its potential applications, this compound will undoubtedly play a pivotal role in shaping future medical breakthroughs.